N-[4-(4-acetylpiperazin-1-yl)phenyl]-5-bromo-2-furamide

• Molecular Formula: C17H18BrN3O3
• Molecular Weight: 392.2 g/mol
• IUPAC Name: N-[4-(4-acetylpiperazin-1-yl)phenyl]-5-bromofuran-2-carboxamide
• InChI: InChI=1S/C17H18BrN3O3/c1-12(22)20-8-10-21(11-9-20)14-4-2-13(3-5-14)19-17(23)15-6-7-16(18)24-15/h2-7H,8-11H2,1H3,(H,19,23)
• InChI Key: QXPQKGPUEJVDCK-UHFFFAOYSA-N
• SMILES: CC(=O)N1CCN(CC1)C2=CC=C(C=C2)NC(=O)C3=CC=C(O3)Br

Description

N-[4-(4-acetylpiperazin-1-yl)phenyl]-5-bromo-2-furamide, also known as ABF, is a small molecule compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. ABF is a potent inhibitor of the protein-protein interaction between p53 and MDM2, which is a key pathway in the regulation of cell growth and apoptosis.

Mechanism of Action

N-[4-(4-acetylpiperazin-1-yl)phenyl]-5-bromo-2-furamide binds to the hydrophobic pocket of MDM2, which is responsible for the interaction with p53. This binding prevents the interaction between p53 and MDM2, leading to the stabilization and activation of p53. Activated p53 induces the expression of genes involved in apoptosis and cell cycle arrest, leading to the inhibition of tumor growth.
Biochemical and Physiological Effects
N-[4-(4-acetylpiperazin-1-yl)phenyl]-5-bromo-2-furamide has been shown to induce cell cycle arrest and apoptosis in cancer cells. It has also been shown to inhibit tumor growth in animal models of cancer. N-[4-(4-acetylpiperazin-1-yl)phenyl]-5-bromo-2-furamide has a low toxicity profile and does not affect the normal cells. N-[4-(4-acetylpiperazin-1-yl)phenyl]-5-bromo-2-furamide has also been shown to sensitize cancer cells to chemotherapy and radiation therapy.

Advantages and Limitations for Lab Experiments

N-[4-(4-acetylpiperazin-1-yl)phenyl]-5-bromo-2-furamide is a potent and selective inhibitor of the p53-MDM2 interaction, making it a valuable tool for studying the regulation of the p53 pathway. N-[4-(4-acetylpiperazin-1-yl)phenyl]-5-bromo-2-furamide has a low toxicity profile and does not affect normal cells, making it a safe compound for use in lab experiments. However, N-[4-(4-acetylpiperazin-1-yl)phenyl]-5-bromo-2-furamide has limited solubility in aqueous solutions, which may limit its use in certain experiments.

Future Directions

Further research is needed to fully understand the potential therapeutic applications of N-[4-(4-acetylpiperazin-1-yl)phenyl]-5-bromo-2-furamide in cancer treatment. Future studies should focus on optimizing the synthesis method of N-[4-(4-acetylpiperazin-1-yl)phenyl]-5-bromo-2-furamide to improve its solubility and bioavailability. The combination of N-[4-(4-acetylpiperazin-1-yl)phenyl]-5-bromo-2-furamide with other cancer therapies should also be further investigated. Additionally, N-[4-(4-acetylpiperazin-1-yl)phenyl]-5-bromo-2-furamide may have potential applications in other diseases where the p53 pathway is dysregulated, such as neurodegenerative diseases.

Synthesis Methods

The synthesis of N-[4-(4-acetylpiperazin-1-yl)phenyl]-5-bromo-2-furamide involves a multi-step process that begins with the reaction of 4-acetylpiperazine with 4-nitrophenylboronic acid, which is followed by the reduction of the nitro group to an amino group using palladium on carbon. The resulting compound is then reacted with 5-bromo-2-furoic acid to yield N-[4-(4-acetylpiperazin-1-yl)phenyl]-5-bromo-2-furamide. The purity of the final product is confirmed using high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Scientific Research Applications

N-[4-(4-acetylpiperazin-1-yl)phenyl]-5-bromo-2-furamide has been extensively studied for its potential therapeutic applications in cancer treatment. The p53-MDM2 pathway is frequently dysregulated in many types of cancer, leading to the inhibition of p53, which is a tumor suppressor protein. N-[4-(4-acetylpiperazin-1-yl)phenyl]-5-bromo-2-furamide has been shown to restore the function of p53 by inhibiting the interaction between p53 and MDM2, leading to increased apoptosis and decreased cell proliferation. N-[4-(4-acetylpiperazin-1-yl)phenyl]-5-bromo-2-furamide has also been studied for its potential use in combination with other cancer therapies, such as chemotherapy and radiation therapy.